Ethyl 3-[(3-ethoxypropyl)amino]propanoate

• IUPAC Name: ethyl 3-(3-ethoxypropylamino)propanoate
• InChI: InChI=1S/C10H21NO3/c1-3-13-9-5-7-11-8-6-10(12)14-4-2/h11H,3-9H2,1-2H3
• InChI Key: TZBDWEHYXALHGF-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNCCC(=O)OCC
• Molecular Formula: C10H21NO3
• Molecular Weight: 203.28 g/mol

Description

“Ethyl 3-[(3-ethoxypropyl)amino]propanoate” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Mechanism of Action

Ethyl 3-[(3-ethoxypropyl)amino]propanoate acts as a nucleophile in organic reactions, attacking the electrophilic center of a substrate molecule. The reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide, and proceeds through a series of intermediate steps, resulting in the formation of a product.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects in humans. In laboratory experiments, it has been found to be non-toxic and non-irritating, although it may cause mild skin irritation if it comes into contact with the skin.

Advantages and Limitations for Lab Experiments

Ethyl 3-[(3-ethoxypropyl)amino]propanoate has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and can be used in a variety of reactions. It is also non-toxic and non-irritating, making it safe to use in laboratory environments. However, it is not very soluble in organic solvents, and can be difficult to work with.

Future Directions

Future research on Ethyl 3-[(3-ethoxypropyl)amino]propanoate could focus on its use as a catalyst in organic reactions, as well as its potential applications in the synthesis of new compounds. Additionally, further research could be conducted on its biochemical and physiological effects, as well as its potential use as a preservative in food products. Other potential future directions include exploring the use of this compound as a solvent in the manufacture of paints and varnishes, and its potential use in medical applications.

Synthesis Methods

Ethyl 3-[(3-ethoxypropyl)amino]propanoate is synthesized by the reaction of ethyl 3-amino-2-hydroxypropanoate and ethyl 3-ethoxypropanoate in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an aqueous solution at room temperature, and the resulting product is isolated by filtration and recrystallization.

Scientific Research Applications

Ethyl 3-[(3-ethoxypropyl)amino]propanoate is used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes. It is also used as a catalyst in organic reactions, such as the synthesis of amines and esters. In addition, this compound is used as a preservative in food products and as a solvent in the manufacture of paint and varnishes.